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Compound of Interest

Compound Name: 12-Pentacosanol

Cat. No.: B15550601

Get Quote

This guide provides crucial safety and logistical protocols for researchers, scientists, and drug

development professionals handling 12-Pentacosanol. The following procedures are designed

to ensure a safe laboratory environment and proper management of the substance from

reception to disposal.

Physical and Chemical Properties
A comprehensive understanding of 12-Pentacosanol's properties is foundational to safe

handling.
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Property Value Source

Molecular Formula C25H52O

Molecular Weight 368.7 g/mol [1]

Physical State Solid [2]

Appearance White powder or solid [2][3]

Melting Point 53 - 56 °C (for n-Pentacosane) [2]

Boiling Point
336 - 338 °C (at 0.07 hPa for

n-Pentacosane)

Solubility Information not available [2][3]

Hazard Identification and Safety Precautions
According to available safety data, 1-Pentacosanol, a similar long-chain alcohol, is not

classified as a hazardous substance.[1] However, it is prudent to handle all laboratory

chemicals with a degree of caution.

Personal Protective Equipment (PPE):

The minimum required PPE for handling 12-Pentacosanol in a laboratory setting includes:

PPE Category Item Standard

Hand Protection Nitrile gloves EN 374

Eye Protection
Safety glasses with side

shields
ANSI Z87.1

Body Protection Standard laboratory coat ---

Footwear Closed-toe shoes ---

Note: Always inspect gloves for integrity before use and wash hands thoroughly after handling.

Operational Plan: Step-by-Step Handling Procedure
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A systematic approach to handling 12-Pentacosanol minimizes the risk of contamination and

ensures procedural consistency.

Experimental Workflow:
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Workflow for Handling 12-Pentacosanol
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Caption: A stepwise workflow diagram illustrating the handling process for 12-Pentacosanol
from preparation to cleanup.

Experimental Protocol:

Preparation:

Put on the required Personal Protective Equipment (PPE) as detailed in the table above.

[4][5][6]

Ensure the work area, such as a chemical fume hood or a designated benchtop, is clean

and uncluttered.

Assemble all necessary equipment, including spatulas, weighing paper, and the reaction

vessel.

Handling:

Carefully weigh the desired amount of 12-Pentacosanol using a calibrated analytical

balance.

Transfer the weighed solid to the appropriate experimental vessel.

Proceed with the intended experimental procedure.

Disposal Plan
Proper disposal of chemical waste is essential for laboratory safety and environmental

protection.

Waste Characterization and Disposal Route:
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Waste Stream Description Disposal Method

Solid Waste

Unused 12-Pentacosanol,

contaminated weighing paper,

and gloves.

Dispose of in the designated

solid chemical waste container.

Liquid Waste
Solutions containing 12-

Pentacosanol.

Dispose of in the appropriate

non-halogenated organic

waste container, unless

contraindicated by other

components.

Sharps
Contaminated pipettes or other

sharp objects.

Dispose of in a designated

sharps container.

Always adhere to your institution's specific waste disposal guidelines. If there is any

uncertainty, consult with your Environmental Health and Safety (EHS) department. Long-chain

alcohols are generally considered biodegradable.[7] However, institutional protocols for

chemical waste should always be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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